Cas no 2445565-58-0 (2-Cyclohexen-1-one, 6-[[4-(trifluoromethoxy)phenyl]methylene]-, (6E)-)

• Product Name: 2-Cyclohexen-1-one, 6-[[4-(trifluoromethoxy)phenyl]methylene]-, (6E)-
• CAS No: 2445565-58-0
• MF: C₁₄H₁₁F₃O₂
• MW: 268.231154680252
• CID: 5108920
• Update Time: 2025-10-31

2-Cyclohexen-1-one, 6-[[4-(trifluoromethoxy)phenyl]methylene]-, (6E)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one, 6-[[4-(trifluoromethoxy)phenyl]methylene]-, (6E)-

• Inchi： 1S/C14H11F3O2/c15-14(16,17)19-12-7-5-10(6-8-12)9-11-3-1-2-4-13(11)18/h2,4-9H,1,3H2/b11-9+
• InChI Key： URYRNEUOPCZISV-PKNBQFBNSA-N
• SMILES： C1(=O)/C(=C/C2=CC=C(OC(F)(F)F)C=C2)/CCC=C1

Additional information on 2-Cyclohexen-1-one, 6-[[4-(trifluoromethoxy)phenyl]methylene]-, (6E)-

Research Brief on 2-Cyclohexen-1-one, 6-[[4-(trifluoromethoxy)phenyl]methylene]-, (6E)- (CAS: 2445565-58-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 2-Cyclohexen-1-one, 6-[[4-(trifluoromethoxy)phenyl]methylene]-, (6E)- (CAS: 2445565-58-0) as a promising scaffold for drug development. This compound, characterized by its unique cyclohexenone core and trifluoromethoxy-substituted phenyl group, has garnered attention due to its diverse biological activities and potential therapeutic applications. The following brief synthesizes the latest research findings on this molecule, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The synthesis of 2-Cyclohexen-1-one, 6-[[4-(trifluoromethoxy)phenyl]methylene]-, (6E)- has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric approach, leveraging palladium-catalyzed cross-coupling reactions to achieve enantioselective synthesis. This method not only enhances the scalability of production but also ensures the stereochemical integrity of the (6E)-configuration, which is critical for its biological activity.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on pro-inflammatory signaling pathways, particularly the NF-κB and MAPK cascades. In vitro assays using human macrophage cell lines demonstrated a dose-dependent suppression of cytokine release, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking simulations have identified strong interactions with the active site of cyclooxygenase-2 (COX-2), positioning it as a candidate for COX-2-selective inhibitors with reduced gastrointestinal side effects compared to traditional NSAIDs.

Preclinical evaluations in animal models of rheumatoid arthritis and colitis have shown promising results. A 2024 study published in ACS Pharmacology & Translational Science reported significant reductions in disease severity scores and inflammatory markers following oral administration of the compound. Notably, the trifluoromethoxy group was found to enhance metabolic stability, prolonging its half-life in vivo. These findings underscore its potential for further development as a therapeutic agent.

Despite these advancements, challenges remain in optimizing pharmacokinetic properties and minimizing off-target effects. Ongoing research is exploring structural modifications to improve bioavailability and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials, particularly for chronic inflammatory diseases.

In conclusion, 2-Cyclohexen-1-one, 6-[[4-(trifluoromethoxy)phenyl]methylene]-, (6E)- represents a compelling case study in rational drug design. Its multifaceted biological profile and synthetic accessibility position it as a valuable tool for both mechanistic studies and therapeutic development. Future research should focus on elucidating its long-term safety profile and expanding its applications to other disease models.